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Compound of Interest

Compound Name: Anhydrosafflor yellow B

Cat. No.: B15624003

Introduction

Anhydrosafflor yellow B (AHSYB) is a significant water-soluble quinochalcone C-glycoside
found in the petals of safflower (Carthamus tinctorius L.).[1][2] Alongside hydroxysafflor yellow
A (HSYA), AHSYB is a major bioactive ingredient responsible for many of the pharmacological
properties attributed to safflower extract, including antioxidant, anti-inflammatory, and cardio-
protective effects.[2][3] Accurate and reliable quantitative analysis of AHSYB is crucial for the
quality control of herbal medicines, the standardization of safflower extracts, and for
pharmacokinetic studies in drug development.[4][5]

These application notes provide detailed protocols for the quantitative determination of AHSYB
in safflower extract using High-Performance Liquid Chromatography (HPLC) and Ultra-Fast
Liquid Chromatography-Tandem Mass Spectrometry (UFLC-MS/MS), including sample
preparation, method parameters, and validation data.

Experimental Workflow

The general procedure for quantifying Anhydrosafflor yellow B involves sample preparation
through extraction, followed by chromatographic separation and detection, and concluding with
data analysis.
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Caption: General workflow for the quantitative analysis of Anhydrosafflor Yellow B.
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Sample Preparation: Ultrasonic Extraction

An optimized ultrasonic extraction method is employed to efficiently extract AHSYB and HSYA
from safflower petals.[3]

Protocol:
o Weigh 1.0 g of powdered safflower petals and place into a conical flask.

o Add the extraction solvent (e.g., 70% ethanol or water) at a solvent-to-material ratio of 16
mL/g.[3]

e Perform ultrasonic extraction under the following optimized conditions:
o Ultrasonic Power: 150 W[3]
o Extraction Temperature: 66°C[3]
o Extraction Time: 36 minutes[3]

 After extraction, cool the solution to room temperature.

« Filter the extract through a 0.45 pum membrane filter.

o Collect the filtrate for subsequent HPLC or UFLC-MS/MS analysis.

Quantitative Analysis by HPLC

High-Performance Liquid Chromatography with a Diode Array Detector (DAD) is a robust and
widely used method for the quantification of AHSYB.

Protocol:

¢ Instrumentation: An HPLC system equipped with a quaternary pump, autosampler, column
oven, and DAD.

o Chromatographic Conditions:

o Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 um).
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o Mobile Phase: A gradient elution using Acetonitrile (A) and water containing 0.1% formic
acid (B).[3] Using a madifier like formic or acetic acid improves the resolution between
HSYA and AHSYB.[1][3]

o Flow Rate: 1.0 mL/min.
o Column Temperature: 30°C.

o Detection Wavelength: 403 nm, which is a wavelength of high UV absorption for both
HSYA and AHSYB.[3]

o Injection Volume: 10-20 pL.

o Standard Preparation:
o Prepare a stock solution of AHSYB reference standard (e.g., 1 mg/mL) in methanol.

o Create a series of working standard solutions by serially diluting the stock solution to
generate a calibration curve (e.g., 1, 5, 10, 25, 50, 100 pg/mL).

e Quantification:

o Inject the standard solutions to construct a calibration curve by plotting peak area against
concentration.

o Inject the prepared safflower extract sample.

o Determine the concentration of AHSYB in the sample by interpolating its peak area from
the calibration curve.

Method Validation Summary (HPLC)

The following table summarizes typical validation parameters for the HPLC method.
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Parameter Typical Value/Result Reference
Linearity (R?) >0.999 [3]
Precision (RSD%) <2.0% [3]
Repeatability (RSD%) < 1.0% (for n=6) [3]

Good resolution between

Specificity HSYA and AHSYB peaks (R > [3]
1.5)
Recovery 95% - 105% [6]

Quantitative Analysis by UFLC-MS/MS

For higher sensitivity and selectivity, particularly for pharmacokinetic studies in biological
matrices like plasma, an Ultra-Fast Liquid Chromatography-Tandem Mass Spectrometry
method is recommended.[4][7]

Protocol:

 Instrumentation: A UFLC system coupled with a triple quadrupole mass spectrometer with an
electrospray ionization (ESI) source.

o Chromatographic Conditions:
o Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 pm).

o Mobile Phase: Gradient elution with methanol and water (containing 5 mM ammonium
acetate).[8]

o Flow Rate: 0.3 mL/min.
o Run Time: Approximately 8 minutes with gradient elution.[4][7]
e Mass Spectrometry Conditions:

o lonization Mode: Negative Electrospray lonization (ESI-).[4][7]
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o Detection Mode: Multiple Reaction Monitoring (MRM).[4][7]

o MRM Transitions: Specific precursor-to-product ion transitions for AHSYB and the internal
standard (IS), such as Rutin, must be optimized.[4][7]

o Sample and Standard Preparation:

o For biological samples, perform protein precipitation by adding four volumes of methanol,
vortexing, and centrifuging.[4][7]

o Spike samples and calibration standards with a fixed concentration of an internal standard
(e.g., Rutin).[4][7]

o Prepare a calibration curve over the desired concentration range (e.g., 25-10,000 ng/mL).

[4][7]
¢ Quantification:

o Construct a calibration curve by plotting the peak area ratio (AHSYB/IS) against the
concentration.

o Calculate the concentration of AHSYB in the samples using the regression equation from
the calibration curve.

Method Validation Summary (UFLC-MS/MS)

The following table summarizes validation data for the quantification of AHSYB in rat plasma.[4]

[7]
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Parameter Result Reference
Linearity Range 25 - 10,000 ng/mL 41071
Correlation Coefficient (R?) >0.999 41171
Intra-day Precision (RSD%) <6.5% [4107]
Inter-day Precision (RSD%) <6.5% [4107]
Accuracy (Relative Error) Within £9.4% [4117]
Mean Recovery >70.9% [4107]
Limit of Quantitation (LOQ) 25 ng/mL [4107]

Method Validation Parameters

Validation ensures that an analytical method is suitable for its intended purpose. Key
parameters are defined by guidelines such as the International Council for Harmonisation (ICH)
Q2(R1).[9][10][11]

Click to download full resolution via product page

Caption: Core parameters for analytical method validation as per ICH guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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